4-bromobenzyl 3-acetylmaprounate
4-bromobenzyl 3-acetylmaprounate
Brand Name:
Vulcanchem
CAS No.:
123887-66-1
VCID:
VC0056481
InChI:
InChI=1S/C39H55BrO4/c1-25(41)44-32-16-19-36(6)28(35(32,4)5)13-17-37(7)29(36)14-18-38(8)30(37)15-20-39(22-21-34(2,3)23-31(38)39)33(42)43-24-26-9-11-27(40)12-10-26/h9-12,15,28-29,31-32H,13-14,16-24H2,1-8H3/t28-,29+,31-,32-,36-,37+,38+,39+/m0/s1
SMILES:
CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C(=O)OCC6=CC=C(C=C6)Br)C)C)C
Molecular Formula:
C39H55BrO4
Molecular Weight:
667.8 g/mol
4-bromobenzyl 3-acetylmaprounate
CAS No.: 123887-66-1
Main Products
VCID: VC0056481
Molecular Formula: C39H55BrO4
Molecular Weight: 667.8 g/mol
| CAS No. | 123887-66-1 |
|---|---|
| Product Name | 4-bromobenzyl 3-acetylmaprounate |
| Molecular Formula | C39H55BrO4 |
| Molecular Weight | 667.8 g/mol |
| IUPAC Name | (4-bromophenyl)methyl (4aS,6aR,6bR,8aR,10S,12aR,14aS,14bS)-10-acetyloxy-2,2,6b,9,9,12a,14a-heptamethyl-1,3,4,5,6a,7,8,8a,10,11,12,13,14,14b-tetradecahydropicene-4a-carboxylate |
| Standard InChI | InChI=1S/C39H55BrO4/c1-25(41)44-32-16-19-36(6)28(35(32,4)5)13-17-37(7)29(36)14-18-38(8)30(37)15-20-39(22-21-34(2,3)23-31(38)39)33(42)43-24-26-9-11-27(40)12-10-26/h9-12,15,28-29,31-32H,13-14,16-24H2,1-8H3/t28-,29+,31-,32-,36-,37+,38+,39+/m0/s1 |
| Standard InChIKey | YXYOERKDOLFSLL-FQMFXQSHSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@@H]5CC(CC[C@@]5(CC=C4[C@@]3(CC[C@H]2C1(C)C)C)C(=O)OCC6=CC=C(C=C6)Br)(C)C)C)C |
| SMILES | CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C(=O)OCC6=CC=C(C=C6)Br)C)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C(=O)OCC6=CC=C(C=C6)Br)C)C)C |
| Synonyms | 4-bromobenzyl 3-acetylmaprounate p-BBAM |
| PubChem Compound | 196780 |
| Last Modified | Nov 11 2021 |
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